(R)-(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)methanamine hydrochloride

• IUPAC Name: [(3R)-2,3-dihydro-1,4-benzodioxin-3-yl]methanamine;hydrochloride
• InChI: InChI=1S/C9H11NO2.ClH/c10-5-7-6-11-8-3-1-2-4-9(8)12-7;/h1-4,7H,5-6,10H2;1H/t7-;/m1./s1
• InChI Key: QIPSWJFYYUTYHX-OGFXRTJISA-N
• Canonical SMILES: C1C(OC2=CC=CC=C2O1)CN.Cl
• Isomeric SMILES: C1[C@H](OC2=CC=CC=C2O1)CN.Cl
• Molecular Formula: C9H12ClNO2
• Molecular Weight: 201.65 g/mol

Description

Synthesis Analysis

The synthesis of related compounds such as methylamine has been studied. For instance, methylamine can be synthesized from carbon dioxide and nitrate in an electrochemical reaction. Another method involves the Hofmann rearrangement, resulting in the production of methylamine from acetamide and bromine gas.

Molecular Structure Analysis

The molecular structure of related compounds such as methanamine or methylamine has been described. Methanamine has a molecular weight of 67.518 and its IUPAC Standard InChI is InChI=1S/CH5N.ClH/c1-2;/h2H2,1H3;1H.

Chemical Reactions Analysis

The chemical reactions involving related compounds like methylamine have been explored. For instance, in an acidic environment (pH<6), methanamine is hydrolyzed to formaldehyde.

Physical And Chemical Properties Analysis

The physical and chemical properties of related compounds like methanamine have been described. For instance, methanamine has a molecular weight of 67.518.

Mechanism of Action

The mechanism of action of related compounds like methanamine has been studied. In an acidic environment (pH<6), methanamine is hydrolyzed to formaldehyde, which acts as an antiseptic.

Future Directions

The future directions of research on related compounds like methanamine could involve further exploration of their synthesis, chemical reactions, and applications. For instance, methanamine has been proposed as a useful drug for the prevention of urinary tract infections as it works as a urinary antiseptic.